![molecular formula C12H11BrN4OS B6568771 2-bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide CAS No. 946300-27-2](/img/structure/B6568771.png)
2-bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide, also known as BNBT, is an organic compound that has been studied for its potential applications in scientific research. It is an aromatic thiazinamide derivative that has been used in several areas of research, including organic synthesis, drug development, and biochemistry. BNBT is a versatile compound that can be used as a building block for more complex molecules and can be used in a variety of lab experiments.
Scientific Research Applications
2-bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide has been used in a variety of scientific research applications, including organic synthesis, drug development, and biochemistry. In organic synthesis, this compound can be used as a building block for more complex molecules. In drug development, this compound has been used as a scaffold for the synthesis of potential drug candidates. In biochemistry, this compound has been studied for its potential applications in enzyme inhibition and protein-protein interaction studies.
Mechanism of Action
The exact mechanism of action of 2-bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide is not yet fully understood, but it is thought to involve the binding of the compound to specific target proteins. This compound has been shown to bind to a variety of proteins, including kinases, phosphatases, and proteases. It is thought that the binding of this compound to these proteins can modulate their activity and may be responsible for its effects on biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes such as kinases, phosphatases, and proteases. This compound has also been shown to modulate the activity of proteins involved in signal transduction pathways, such as G-protein coupled receptors and tyrosine kinases. In vivo studies have demonstrated that this compound can modulate the expression of genes involved in inflammation and cell proliferation.
Advantages and Limitations for Lab Experiments
2-bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide is a versatile compound that can be used in a variety of lab experiments. Its advantages include its low cost, availability, and ease of synthesis. However, it is important to note that this compound is not water soluble and must be dissolved in a suitable solvent before use. Additionally, this compound is not stable in the presence of light and should be stored in a dark place.
Future Directions
There are a variety of potential future directions for research on 2-bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide. These include further studies on its mechanism of action, its potential applications in drug development, and its potential as a therapeutic agent. Additionally, further studies are needed to explore its effects on other biochemical and physiological processes, as well as its potential toxicity. Finally, further research is needed to investigate the potential of this compound as a scaffold for the synthesis of more complex molecules.
Synthesis Methods
2-bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide can be synthesized using a variety of methods, including the oxidative cyclization of 2-bromo-1,3-thiazinan-4-one, the reductive amination of 2-bromobenzaldehyde, and the condensation of 2-bromobenzaldehyde with 3-amino-1,2,4-triazole. In the oxidative cyclization method, 2-bromo-1,3-thiazinan-4-one is treated with a base and an oxidizing agent, such as sodium hypochlorite, to yield this compound. In the reductive amination method, 2-bromobenzaldehyde is reacted with an amine, such as aniline, and a reducing agent, such as sodium borohydride, to produce this compound. Finally, in the condensation method, 2-bromobenzaldehyde is reacted with 3-amino-1,2,4-triazole and an acid, such as hydrochloric acid, to produce this compound.
properties
IUPAC Name |
2-bromo-N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN4OS/c13-9-5-2-1-4-8(9)10(18)14-11-15-16-12-17(11)6-3-7-19-12/h1-2,4-5H,3,6-7H2,(H,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDBBKNBUXUVZPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NN=C2SC1)NC(=O)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.